Cas no 1857523-19-3 (Benzyl 2-methylazepane-1-carboxylate)
Benzyl 2-methylazepane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Benzyl 2-methylazepane-1-carboxylate
- W12718
- 1857523-19-3
- AS-62871
- 1-Cbz-2-methylazepane
- CS-0036930
- AKOS027256101
- Benzyl2-methylazepane-1-carboxylate
- MFCD29917058
-
- MDL: MFCD29917058
- Inchi: 1S/C15H21NO2/c1-13-8-4-3-7-11-16(13)15(17)18-12-14-9-5-2-6-10-14/h2,5-6,9-10,13H,3-4,7-8,11-12H2,1H3
- InChI Key: XVVUGXCKFNIIHZ-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(N1CCCCCC1C)=O
Computed Properties
- Exact Mass: 247.157228913g/mol
- Monoisotopic Mass: 247.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 29.5
Benzyl 2-methylazepane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B537625-2.5mg |
Benzyl 2-Methylazepane-1-Carboxylate |
1857523-19-3 | 2.5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B537625-5mg |
Benzyl 2-Methylazepane-1-Carboxylate |
1857523-19-3 | 5mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B537625-25mg |
Benzyl 2-Methylazepane-1-Carboxylate |
1857523-19-3 | 25mg |
$ 230.00 | 2022-06-07 | ||
| Chemenu | CM284828-1g |
Benzyl 2-methylazepane-1-carboxylate |
1857523-19-3 | 95% | 1g |
$*** | 2023-03-31 | |
| Chemenu | CM284828-1g |
Benzyl 2-methylazepane-1-carboxylate |
1857523-19-3 | 95% | 1g |
$982 | 2021-06-09 | |
| eNovation Chemicals LLC | D773279-100mg |
Benzyl 2-Methylazepane-1-Carboxylate |
1857523-19-3 | 95% | 100mg |
$365 | 2024-06-06 | |
| eNovation Chemicals LLC | D773279-250mg |
Benzyl 2-Methylazepane-1-Carboxylate |
1857523-19-3 | 95% | 250mg |
$665 | 2024-06-06 | |
| eNovation Chemicals LLC | D773279-1g |
Benzyl 2-Methylazepane-1-Carboxylate |
1857523-19-3 | 95% | 1g |
$1330 | 2024-06-06 | |
| 1PlusChem | 1P019FFQ-100mg |
Benzyl 2-Methylazepane-1-Carboxylate |
1857523-19-3 | 95% | 100mg |
$285.00 | 2024-06-17 | |
| 1PlusChem | 1P019FFQ-250mg |
Benzyl 2-Methylazepane-1-Carboxylate |
1857523-19-3 | 95% | 250mg |
$554.00 | 2024-06-17 |
Benzyl 2-methylazepane-1-carboxylate Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Additional information on Benzyl 2-methylazepane-1-carboxylate
Recent Advances in the Study of Benzyl 2-methylazepane-1-carboxylate (CAS: 1857523-19-3) in Chemical Biology and Pharmaceutical Research
Benzyl 2-methylazepane-1-carboxylate (CAS: 1857523-19-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its azepane core and benzyl ester functionality, has been investigated for its potential applications in drug discovery and medicinal chemistry. Recent studies have focused on its synthetic accessibility, physicochemical properties, and biological activities, positioning it as a promising scaffold for further development.
A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic routes to Benzyl 2-methylazepane-1-carboxylate, highlighting an improved catalytic asymmetric synthesis method that achieved >95% enantiomeric excess. This advancement addresses previous challenges in obtaining optically pure samples of this compound, which is crucial for structure-activity relationship studies. The researchers demonstrated that the methyl substitution at the 2-position significantly influences the ring conformation, potentially affecting biological target interactions.
In pharmacological investigations, Benzyl 2-methylazepane-1-carboxylate has shown interesting activity as a modulator of G-protein coupled receptors (GPCRs). Preliminary screening data from a multinational pharmaceutical company revealed moderate affinity (IC50 = 3.2 μM) for the serotonin 5-HT2A receptor, suggesting potential applications in central nervous system disorders. However, researchers caution that the benzyl ester moiety may limit blood-brain barrier penetration, prompting ongoing structure optimization efforts.
The compound's metabolic stability has been evaluated in recent preclinical studies. Data presented at the 2024 American Chemical Society National Meeting indicated that Benzyl 2-methylazepane-1-carboxylate demonstrates reasonable metabolic stability in human liver microsomes (t1/2 = 42 minutes), though the ester linkage remains susceptible to hydrolysis. Several research groups are currently exploring prodrug strategies or bioisosteric replacements to address this limitation while maintaining the desired pharmacological profile.
From a chemical biology perspective, Benzyl 2-methylazepane-1-carboxylate has been utilized as a versatile building block for library synthesis. A recent Nature Communications paper described its use in generating a 128-member focused library for fragment-based drug discovery against protein-protein interaction targets. The azepane scaffold's conformational flexibility proved particularly valuable for probing shallow binding pockets that are challenging for rigid frameworks to address.
Ongoing research directions include exploring the compound's potential as a chiral auxiliary in asymmetric synthesis and investigating its metal-chelating properties for catalytic applications. The unique steric and electronic environment created by the methyl-substituted azepane ring continues to attract attention from both academic and industrial research teams worldwide.
1857523-19-3 (Benzyl 2-methylazepane-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)